Cas no 3913-71-1 (2-Decenal)

• Product Name: 2-Decenal
• CAS No: 3913-71-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 306040
• Update Time: 2025-04-19

2-Decenal Chemical and Physical Properties

Names and Identifiers

• 2-Decenal
• Dec-2-enal
• 2-decen-1-al
• decenaldehyde
• trans-2-decenal

• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h8-10H,2-7H2,1H3/b9-8+
• InChI Key： MMFCJPPRCYDLLZ-CMDGGOBGSA-N
• SMILES： CCCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.841 g/mL at 25 °C(lit.)
• Melting Point: -16°C (estimate)
• Boiling Point: 78-80℃(3
• Flash Point: 205 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 17.07
• LogP: 3.10200
• FEMA: 2366 | 2-DECENAL

2-Decenal Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-43-50/53
• Safety Instruction： S26: in case of contact with eyes,Immediately flush with plenty of water and send to the doctor for treatment. S36/37:Wear appropriate protective clothing and gloves.
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：41-43-50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes